Cas no 361364-88-7 (4-Propionylamino-furazan-3-carboxylic acid)

4-Propionylamino-furazan-3-carboxylic acid is a heterocyclic compound featuring a furazan core functionalized with a propionylamino group at the 4-position and a carboxylic acid at the 3-position. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, particularly as a versatile intermediate for further derivatization. The carboxylic acid moiety enables coupling reactions, while the propionylamino group offers potential for additional functionalization. Its rigid furazan scaffold contributes to stability and may influence the physicochemical properties of derived compounds. The compound is of interest in medicinal chemistry for the development of bioactive molecules due to its balanced polarity and synthetic flexibility. Proper handling and storage are recommended to maintain stability.

4-Propionylamino-furazan-3-carboxylic acid structure

361364-88-7 structure

Product Name:4-Propionylamino-furazan-3-carboxylic acid

CAS No:361364-88-7

MF:C₆H₇N₃O₄

MW:185.137480974197

CID:1076335

PubChem ID:3142694

Update Time:2025-05-28

4-Propionylamino-furazan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-Propionylamino-furazan-3-carboxylic acid
- Oprea1_186182
- 4-(Propionylimino)-4,5-dihydro-1,2,5-oxadiazole-3-carboxylic acid
- STK676674
- 4-propanamido-1,2,5-oxadiazole-3-carboxylic acid
- 361364-88-7
- 4-Propionamido-1,2,5-oxadiazole-3-carboxylic acid
- CS-0360191
- 4-Propionamido-1,2,5-oxadiazole-3-carboxylicacid
- 4-(propanoylamino)-1,2,5-oxadiazole-3-carboxylic Acid
- AKOS005594542
- 4-(propionylamino)-1,2,5-oxadiazole-3-carboxylic acid
- AG-205/15155022
- MDL： MFCD02646950
- Inchi： 1S/C6H7N3O4/c1-2-3(10)7-5-4(6(11)12)8-13-9-5/h2H2,1H3,(H,11,12)(H,7,9,10)
- InChI Key： LOKOBMSWDMCGRI-UHFFFAOYSA-N
- SMILES： O1N=C(C(=O)O)C(=N1)NC(CC)=O

Computed Properties

Exact Mass: 185.04365571g/mol
Monoisotopic Mass: 185.04365571g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 105Å²

4-Propionylamino-furazan-3-carboxylic acid Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

4-Propionylamino-furazan-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM518949-1g	4-Propionamido-1,2,5-oxadiazole-3-carboxylic acid	361364-88-7	97%	1g	$***	2023-05-30
Chemenu	CM518949-5g	4-Propionamido-1,2,5-oxadiazole-3-carboxylic acid	361364-88-7	97%	5g	$***	2023-05-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1430861-1g	4-(Propionylimino)-4,5-dihydro-1,2,5-oxadiazole-3-carboxylic acid	361364-88-7	97%	1g	￥2730.00	2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1430861-5g	4-(Propionylimino)-4,5-dihydro-1,2,5-oxadiazole-3-carboxylic acid	361364-88-7	97%	5g	￥6552.00	2024-05-16